Cas no 2228213-22-5 (3,3-difluoro-3-(1-methyl-1H-indazol-3-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(1-methyl-1H-indazol-3-yl)propanoic acid
• CAS No: 2228213-22-5
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 6062840
• PubChem ID: 165752264
• Update Time: 2025-05-19

3,3-difluoro-3-(1-methyl-1H-indazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-methyl-1H-indazol-3-yl)propanoic acid
• 2228213-22-5
• EN300-1945596

• Inchi： 1S/C11H10F2N2O2/c1-15-8-5-3-2-4-7(8)10(14-15)11(12,13)6-9(16)17/h2-5H,6H2,1H3,(H,16,17)
• InChI Key： OGLNRUNFKMMGGP-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C2C=CC=CC=2N(C)N=1)F

Computed Properties

• Exact Mass: 240.07103389g/mol
• Monoisotopic Mass: 240.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.1Ų

Additional information on 3,3-difluoro-3-(1-methyl-1H-indazol-3-yl)propanoic acid

3,3-Difluoro-3-(1-Methyl-1H-lndazol-3-Yl)Propanoic Acid (CAS No. 2228213-22-5): A Comprehensive Overview

The compound 3,3-difluoro-3-(1-methyl-1H-lndazol-3-yl)propanoic acid, with the CAS registry number 2228213-22-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a propanoic acid backbone substituted with two fluorine atoms at the 3-position and an indazolyl group at the same position, making it a fluorinated indazole derivative.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique physicochemical properties, such as enhanced lipophilicity and improved metabolic stability. The presence of fluorine atoms in 3,3-difluoro derivatives has been shown to significantly influence the compound's pharmacokinetic profile, making it a promising candidate for various therapeutic interventions. Researchers have explored the potential of this compound in treating conditions such as inflammation, cancer, and neurodegenerative diseases.

The indazole ring system in indazolyl propanoic acid derivatives contributes to the molecule's ability to interact with various biological targets. For instance, studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate cellular signaling pathways has made it a subject of interest in cancer research.

From a synthetic perspective, the preparation of indazolyl propanoic acid derivatives involves multi-step organic synthesis techniques. Researchers have developed efficient methodologies to construct this compound, often employing coupling reactions and fluorination strategies. These advancements have not only improved the yield but also enhanced the purity of the final product, making it suitable for preclinical studies.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of this compound. Molecular docking studies have revealed that indazolyl propanoic acid derivatives can bind effectively to target proteins, such as cyclooxygenase (COX) enzymes and histone deacetylases (HDACs), which are implicated in various pathological conditions. These findings underscore its potential as a lead molecule for drug development.

In terms of toxicity and safety profiles, preliminary studies indicate that indazolyl propanoic acid derivatives exhibit low cytotoxicity against normal cells while demonstrating selective activity against cancer cells. This selectivity is attributed to its ability to target specific pathways that are overactive in malignant cells. However, further investigations are required to fully understand its long-term effects and suitability for clinical use.

The development of novel analogs based on this compound is an active area of research. Scientists are exploring variations in the substituents on both the indazole ring and the propanoic acid backbone to optimize its pharmacological properties. For example, modifications aimed at increasing solubility or improving bioavailability could enhance its therapeutic potential.

In conclusion, 3,3-difluoro-3-(1-methyl-1H-lndazol-3-Yl)propanoic acid (CAS No. 2228213-22-5) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, combined with advances in synthetic and computational techniques, positions it as a promising candidate for future drug development efforts.